1-(4-chlorophenyl)-4-cycloheptylpiperazine

• IUPAC Name: 1-(4-chlorophenyl)-4-cycloheptylpiperazine
• InChI: InChI=1S/C17H25ClN2/c18-15-7-9-17(10-8-15)20-13-11-19(12-14-20)16-5-3-1-2-4-6-16/h7-10,16H,1-6,11-14H2
• InChI Key: VHPFJWKIVHOQCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H25ClN2
• Molecular Weight: 292.8 g/mol

Description

1-(4-chlorophenyl)-4-cycloheptylpiperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazines. It was first synthesized in the 1970s and has been widely used in scientific research due to its potential pharmacological properties. TFMPP has been shown to have a wide range of effects on the central nervous system, including the ability to act as a serotonin receptor agonist.

Mechanism of Action

1-(4-chlorophenyl)-4-cycloheptylpiperazine acts as a partial agonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in a wide range of physiological processes, including mood regulation, appetite, and sleep. By acting as an agonist at this receptor, this compound can modulate these processes and produce a range of effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the central nervous system. These effects include increased serotonin release, increased dopamine release, and increased norepinephrine release. This compound has also been shown to produce a range of behavioral effects, including increased locomotor activity, increased exploratory behavior, and decreased anxiety.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-4-cycloheptylpiperazine has several advantages as a research tool. It is relatively easy to synthesize and can be purified using standard techniques. It has also been extensively studied and its pharmacological properties are well understood. However, there are also limitations to its use. This compound has been shown to produce a range of side effects, including nausea, vomiting, and diarrhea. It is also a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 1-(4-chlorophenyl)-4-cycloheptylpiperazine. One area of interest is the development of new compounds that are more selective agonists at the 5-HT1A receptor. This could lead to the development of new drugs for the treatment of mood disorders such as depression and anxiety. Another area of interest is the study of the long-term effects of this compound on the central nervous system. This could help to identify potential risks associated with its use and inform the development of safer research tools. Finally, there is also interest in the use of this compound as a tool for studying the mechanisms of action of other neurotransmitters, such as dopamine and norepinephrine.

Synthesis Methods

1-(4-chlorophenyl)-4-cycloheptylpiperazine can be synthesized using a variety of methods, including the reaction of 1-(4-chlorophenyl)piperazine with cycloheptanone in the presence of a catalyst. This reaction results in the formation of this compound, which can then be purified using standard techniques such as column chromatography.

Scientific Research Applications

1-(4-chlorophenyl)-4-cycloheptylpiperazine has been used extensively in scientific research due to its potential pharmacological properties. It has been shown to have a wide range of effects on the central nervous system, including the ability to act as a serotonin receptor agonist. This makes it a valuable tool for studying the mechanisms of action of serotonin in the brain.